Cas no 872413-50-8 (3-BENZOFURANCARBOXYLIC ACID, 5-HYDROXY-, METHYL ESTER)
872413-50-8 structure
Product Name:3-BENZOFURANCARBOXYLIC ACID, 5-HYDROXY-, METHYL ESTER
CAS No:872413-50-8
MF:C10H8O4
MW:192.168123245239
CID:3292313
PubChem ID:84663716
Update Time:2025-04-21
3-BENZOFURANCARBOXYLIC ACID, 5-HYDROXY-, METHYL ESTER Chemical and Physical Properties
Names and Identifiers
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- 3-BENZOFURANCARBOXYLIC ACID, 5-HYDROXY-, METHYL ESTER
- Methyl 5-hydroxybenzofuran-3-carboxylate
- 872413-50-8
-
- Inchi: 1S/C10H8O4/c1-13-10(12)8-5-14-9-3-2-6(11)4-7(8)9/h2-5,11H,1H3
- InChI Key: KAAUZOONNONOGP-UHFFFAOYSA-N
- SMILES: O1C=C(C(=O)OC)C2C=C(C=CC1=2)O
Computed Properties
- Exact Mass: 192.04225873Da
- Monoisotopic Mass: 192.04225873Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 228
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 59.7Ų
3-BENZOFURANCARBOXYLIC ACID, 5-HYDROXY-, METHYL ESTER Related Literature
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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